3-[(Dimethylamino)methyl]bicyclo[2.2.1]heptan-2-ol

• CAS No.: 17596-11-1
• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 3-[(dimethylamino)methyl]bicyclo[2.2.1]heptan-2-ol
• InChI: InChI=1S/C10H19NO/c1-11(2)6-9-7-3-4-8(5-7)10(9)12/h7-10,12H,3-6H2,1-2H3
• InChI Key: FTOJIFOWSQQBMX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1C2CCC(C2)C1O

Description

3-[(Dimethylamino)methyl]bicyclo[221]heptan-2-ol is a bicyclic compound with a unique structure that includes a dimethylamino group and a hydroxyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Dimethylamino)methyl]bicyclo[2.2.1]heptan-2-ol typically involves the reaction of bicyclo[2.2.1]heptan-2-one with dimethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process may involve the use of catalysts and specific solvents to optimize the yield and purity of the compound .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to produce larger quantities, and additional purification steps may be included to meet industrial standards .

Chemical Reactions Analysis

Types of Reactions

3-[(Dimethylamino)methyl]bicyclo[2.2.1]heptan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The dimethylamino group can participate in substitution reactions, leading to the formation of various substituted products.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while substitution reactions may produce a variety of substituted derivatives .

Scientific Research Applications

3-[(Dimethylamino)methyl]bicyclo[2.2.1]heptan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(Dimethylamino)methyl]bicyclo[2.2.1]heptan-2-ol involves its interaction with specific molecular targets. The dimethylamino group can interact with various receptors or enzymes, leading to changes in their activity. The hydroxyl group may also participate in hydrogen bonding and other interactions that influence the compound’s effects .

Comparison with Similar Compounds

Similar Compounds

Bicyclo[2.2.1]heptan-2-ol: A similar compound with a hydroxyl group but lacking the dimethylamino group.

2,3,3-Trimethylbicyclo[2.2.1]heptan-2-ol: Another related compound with additional methyl groups.

Uniqueness

3-[(Dimethylamino)methyl]bicyclo[22Its structure allows for diverse chemical reactions and interactions, making it a valuable compound in various fields of research .